Cas no 1005785-45-4 (6-Chloroimidazo[1,2-a]pyridin-2-amine)

• Product Name: 6-Chloroimidazo[1,2-a]pyridin-2-amine
• CAS No: 1005785-45-4
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD11846599
• CID: 1036147
• PubChem ID: 53393352
• Update Time: 2025-04-20

6-Chloroimidazo[1,2-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloroimidazo[1,2-a]pyridin-2-amine
• 6-chloro-Imidazo[1,2-a]pyridin-2-amine
• 2-Amino-6-chloroimidazo[1,2-a]pyridine
• IMidazo[1,2-a]pyridin-2-aMine, 6-chloro-
• ZGLIWZSUORDLNM-UHFFFAOYSA-N
• 0231AA
• TRA0076593
• FCH1146592
• SB10099
• 6-chloroimidazo[1,2-a]pyridine-2-amine
• SY031687
• BC241321
• AK113044
• AX8219140
• DB-058458
• CS-0053744
• AS-42670
• 1005785-45-4
• 2-Amino-6-chloroimidazo[1 pound not2-a]pyridine
• AKOS015904382
• SCHEMBL3486359
• MFCD11846599
• F1967-5694
• A897399
• DTXSID90693869

• MDL： MFCD11846599
• Inchi： 1S/C7H6ClN3/c8-5-1-2-7-10-6(9)4-11(7)3-5/h1-4H,9H2
• InChI Key： ZGLIWZSUORDLNM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(=CN2C=1)N

Computed Properties

• Exact Mass: 167.02518
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3
• XLogP3: 2

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• PSA: 43.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds